N-(3,4-dichlorobenzyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H10Cl2N2O2/c1-7-4-11(16-18-7)12(17)15-6-8-2-3-9(13)10(14)5-8/h2-5H,6H2,1H3,(H,15,17)
• InChI Key: GFLGFHQZRKUILO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O2
• Molecular Weight: 285.12 g/mol

Description

N-(3,4-dichlorobenzyl)-5-methyl-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DICAM and has been found to have numerous biochemical and physiological effects.

Scientific Research Applications

DICAM has been found to have numerous scientific research applications. It has been used as a tool to study the mechanism of action of certain enzymes and receptors. DICAM has also been used in the development of new drugs and therapies. Additionally, DICAM has been found to have potential applications in the field of neuroscience, as it has been shown to modulate certain neurotransmitter systems.

Mechanism of Action

DICAM acts as a competitive inhibitor of certain enzymes and receptors. It binds to the active site of these enzymes and receptors, preventing their normal function. This mechanism of action has been used to develop new drugs and therapies that target specific enzymes and receptors.
Biochemical and Physiological Effects
DICAM has been found to have numerous biochemical and physiological effects. It has been shown to modulate certain neurotransmitter systems, including the cholinergic and dopaminergic systems. Additionally, DICAM has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

DICAM has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and purify. Additionally, DICAM has been found to be stable under a wide range of experimental conditions. However, one limitation of using DICAM in lab experiments is that it can be difficult to determine its exact mechanism of action.

Future Directions

There are several future directions for research on DICAM. One potential area of research is the development of new drugs and therapies that target specific enzymes and receptors. Additionally, DICAM could be used as a tool to study the mechanism of action of certain enzymes and receptors. Finally, further research is needed to fully understand the biochemical and physiological effects of DICAM.